Cas no 1774898-24-6 (Tert-Butyl 4-(4-(trifluoromethyl)pyridin-3-yl)piperazine-1-carboxylate)

• Product Name: Tert-Butyl 4-(4-(trifluoromethyl)pyridin-3-yl)piperazine-1-carboxylate
• CAS No: 1774898-24-6
• MF: C₁₅H₂₀F₃N₃O₂
• MW: 331.333414077759
• CID: 4704558
• Update Time: 2025-06-07

Tert-Butyl 4-(4-(trifluoromethyl)pyridin-3-yl)piperazine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-Butyl 4-(4-(trifluoromethyl)pyridin-3-yl)piperazine-1-carboxylate
• Tert-Butyl 4-(4-(trifluoromethyl)pyridin-3-yl)piperazine-1-carboxylate

• Inchi： 1S/C15H20F3N3O2/c1-14(2,3)23-13(22)21-8-6-20(7-9-21)12-10-19-5-4-11(12)15(16,17)18/h4-5,10H,6-9H2,1-3H3
• InChI Key： YKNGVZGYVSNVCW-UHFFFAOYSA-N
• SMILES： FC(C1C=CN=CC=1N1CCN(C(=O)OC(C)(C)C)CC1)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 23
• Rotatable Bond Count: 3
• Complexity: 415
• Topological Polar Surface Area: 45.7

Experimental Properties

• Density: 1.2±0.1 g/cm3
• Boiling Point: 408.1±45.0 °C at 760 mmHg
• Flash Point: 200.6±28.7 °C
• Vapor Pressure: 0.0±1.0 mmHg at 25°C

Tert-Butyl 4-(4-(trifluoromethyl)pyridin-3-yl)piperazine-1-carboxylate Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on Tert-Butyl 4-(4-(trifluoromethyl)pyridin-3-yl)piperazine-1-carboxylate

Tert-Butyl 4-(4-(trifluoromethyl)pyridin-3-yl)piperazine-1-carboxylate (CAS No. 1774898-24-6): A Comprehensive Overview

Tert-Butyl 4-(4-(trifluoromethyl)pyridin-3-yl)piperazine-1-carboxylate (CAS No. 1774898-24-6) is a versatile compound with significant potential in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to as TBTPC, is a member of the piperazine class of compounds and features a trifluoromethyl-substituted pyridine moiety, which imparts unique chemical and biological properties. In this article, we will delve into the structural characteristics, synthesis methods, biological activities, and potential applications of TBTPC.

Structural Characteristics

The molecular structure of Tert-Butyl 4-(4-(trifluoromethyl)pyridin-3-yl)piperazine-1-carboxylate is characterized by a piperazine ring connected to a tert-butyl group via a carbamate linkage. The pyridine ring, substituted with a trifluoromethyl group at the 4-position, adds significant electronic and steric effects to the molecule. The presence of the tert-butyl group enhances the lipophilicity and stability of the compound, making it suitable for various pharmaceutical applications.

Synthesis Methods

The synthesis of TBTPC can be achieved through several routes, each with its own advantages and limitations. One common method involves the reaction of 4-(trifluoromethyl)pyridine with 1-boc-piperazine in the presence of a coupling agent such as DIC (N,N'-diisopropylcarbodiimide) or HATU (O-(7-Azabenzotriazol-1-yl)-N,N,N',N'-tetramethyluronium hexafluorophosphate). This reaction typically proceeds under mild conditions and yields high purity products. Another approach involves the use of Pd-catalyzed coupling reactions, which can provide high yields and excellent regioselectivity.

Biological Activities

Recent studies have highlighted the diverse biological activities of Tert-Butyl 4-(4-(trifluoromethyl)pyridin-3-yl)piperazine-1-carboxylate. One notable application is its use as a potent inhibitor of specific enzymes involved in signal transduction pathways. For instance, TBTPC has been shown to inhibit PI3K (Phosphoinositide 3-Kinase) and mTOR (Mammalian Target of Rapamycin), which are key regulators of cell growth and survival. This property makes it a promising candidate for the development of anticancer drugs.

In addition to its enzymatic inhibition properties, TBTPC has also demonstrated activity as a modulator of ion channels and receptors. Research has shown that it can selectively bind to certain subtypes of nicotinic acetylcholine receptors (nAChRs), which are implicated in various neurological disorders such as Alzheimer's disease and Parkinson's disease. This selective binding profile suggests that TBTPC could be developed into therapeutic agents for these conditions.

Pharmacological Properties

The pharmacological properties of Tert-Butyl 4-(4-(trifluoromethyl)pyridin-3-yl)piperazine-1-carboxylate have been extensively studied in both in vitro and in vivo models. In preclinical studies, TBTPC has exhibited favorable pharmacokinetic profiles, including good oral bioavailability, low toxicity, and minimal side effects. These properties make it an attractive candidate for further clinical development.

Clinical trials are currently underway to evaluate the safety and efficacy of TBTPC in various therapeutic areas. Preliminary results have shown promising outcomes in treating certain types of cancer and neurological disorders. However, more extensive studies are needed to fully understand its therapeutic potential and to optimize its use in clinical settings.

Current Research Trends

The ongoing research on Tert-Butyl 4-(4-(trifluoromethyl)pyridin-3-yl)piperazine-1-carboxylate is focused on several key areas:

• Mechanism of Action: Understanding the precise molecular mechanisms by which TBTPC exerts its biological effects is crucial for optimizing its therapeutic applications.
• Structure-Activity Relationship (SAR): Investigating how modifications to the molecular structure affect the biological activity can lead to the development of more potent and selective derivatives.
• Clinical Trials: Conducting well-designed clinical trials to evaluate the safety and efficacy of TBTPC in human subjects is essential for bringing this compound to market.
• Combination Therapy: Exploring the potential synergistic effects of combining TBTPC with other drugs can enhance its therapeutic benefits.

Conclusion

In conclusion, Tert-Butyl 4-(4-(trifluoromethyl)pyridin-3-yl)piperazine-1-carboxylate (CAS No. 1774898-24-6) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features, coupled with its diverse biological activities, make it an attractive candidate for further development. Ongoing research efforts aim to fully elucidate its mechanisms of action and optimize its therapeutic potential, paving the way for new treatments for various diseases.